Cas no 1339349-62-0 (2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine)

• Product Name: 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine
• CAS No: 1339349-62-0
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6424242
• PubChem ID: 64460424
• Update Time: 2025-06-12

2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine
• Piperidine, 2-(1-ethyl-1H-pyrazol-4-yl)-3-methyl-
• 1339349-62-0
• CS-0283011
• EN300-1476734
• AKOS013784173

• Inchi： 1S/C11H19N3/c1-3-14-8-10(7-13-14)11-9(2)5-4-6-12-11/h7-9,11-12H,3-6H2,1-2H3
• InChI Key： CGNDMZFRCXCURV-UHFFFAOYSA-N
• SMILES： N1CCCC(C)C1C1=CN(CC)N=C1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 309.6±30.0 °C(Predicted)
• pka: 9.49±0.10(Predicted)

Additional information on 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine

Introduction to 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine (CAS No. 1339349-62-0)

2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine (CAS No. 1339349-62-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as EPP for brevity, is a member of the piperidine family and features a unique combination of a pyrazole ring and an ethyl substituent, which contribute to its distinct pharmacological properties.

The chemical structure of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine consists of a piperidine ring with a methyl group at the 3-position and a 1-ethyl-1H-pyrazol-4-yl substituent at the 2-position. This structural arrangement provides the molecule with a high degree of conformational flexibility, which is crucial for its interactions with biological targets. The pyrazole ring, in particular, is known for its ability to form hydrogen bonds and π-stacking interactions, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of EPP in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving dopaminergic pathways. Research has shown that EPP can modulate dopamine D₂ receptors, which are implicated in conditions such as Parkinson's disease and schizophrenia. By acting as a partial agonist at these receptors, EPP may help to restore neurotransmitter balance and alleviate symptoms associated with these disorders.

In addition to its dopaminergic effects, EPP has also been investigated for its potential as an antidepressant. Preclinical studies have demonstrated that EPP can enhance serotonin and norepinephrine levels in the brain, which are key neurotransmitters involved in mood regulation. This dual mechanism of action makes EPP a promising candidate for the development of novel antidepressant therapies.

The pharmacokinetic properties of EPP have been extensively studied to ensure its suitability for clinical use. Data from animal models indicate that EPP exhibits good oral bioavailability and favorable distribution characteristics. It is rapidly absorbed from the gastrointestinal tract and efficiently crosses the blood-brain barrier, allowing it to reach its target sites in the central nervous system. Furthermore, EPP has demonstrated low toxicity and minimal side effects in preclinical trials, which bodes well for its safety profile in human subjects.

Clinical trials are currently underway to evaluate the efficacy and safety of EPP in various therapeutic indications. Early results from Phase I trials have shown promising outcomes, with participants reporting significant improvements in symptoms without major adverse effects. These findings have paved the way for more advanced clinical studies, including Phase II and Phase III trials, which will provide further insights into the therapeutic potential of this compound.

Beyond its direct therapeutic applications, EPP strong > has also been explored as a tool compound in basic research. Its ability to selectively modulate specific receptor subtypes makes it a valuable reagent for probing the functional roles of these receptors in cellular signaling pathways. This has led to new discoveries in areas such as neurobiology and pharmacology, contributing to our understanding of complex biological processes.

In conclusion, 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine (CAS No. 1339349-62-0) strong > represents a promising compound with diverse applications in medicinal chemistry and drug development. Its unique chemical structure and favorable pharmacological properties position it as a candidate for further investigation and potential clinical use. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field of pharmaceutical sciences.